Cas no 137023-78-0 (4,5-Diethyl-phthalic acid)

• Product Name: 4,5-Diethyl-phthalic acid
• CAS No: 137023-78-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 4727158
• Update Time: 2025-10-27

4,5-Diethyl-phthalic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Diethyl-phthalic acid
• 4,5-diethylphthalic acid
• 4,5-Diethyl-phthalicacid
• NBPRDQJBFUACFV-UHFFFAOYSA-N

• Inchi： 1S/C12H14O4/c1-3-7-5-9(11(13)14)10(12(15)16)6-8(7)4-2/h5-6H,3-4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： NBPRDQJBFUACFV-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CC(CC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Topological Polar Surface Area: 74.6

Additional information on 4,5-Diethyl-phthalic acid

Introduction to 4,5-Diethyl-phthalic acid (CAS No. 137023-78-0)

4,5-Diethyl-phthalic acid, identified by the Chemical Abstracts Service Number (CAS No.) 137023-78-0, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This dicarboxylic acid derivative is characterized by its ethyl substituents on the aromatic ring, which contribute to its unique chemical properties and potential applications. The structure of 4,5-Diethyl-phthalic acid makes it a versatile intermediate in organic synthesis, particularly in the development of specialty chemicals and pharmaceuticals.

The compound belongs to the class of phthalic acid derivatives, which are widely studied for their reactivity and utility in various industrial processes. The presence of two carboxylic acid groups on the benzene ring enhances its functionality, allowing for further chemical modifications such as esterification, amidation, and polymerization. These properties make 4,5-Diethyl-phthalic acid a valuable building block in the synthesis of polymers, resins, and other high-performance materials.

In recent years, 4,5-Diethyl-phthalic acid has been explored for its potential applications in pharmaceutical research. Its structural motif is reminiscent of more complex bioactive molecules, prompting investigations into its pharmacological properties. Studies have indicated that derivatives of phthalic acid exhibit various biological activities, including anti-inflammatory, antimicrobial, and antioxidant effects. While 4,5-Diethyl-phthalic acid itself may not be directly used as a therapeutic agent, it serves as a precursor for synthesizing novel compounds with enhanced pharmacological profiles.

One of the most intriguing aspects of 4,5-Diethyl-phthalic acid is its role in the development of advanced materials. Researchers have leveraged its aromatic structure and functional groups to create novel polymers with improved mechanical strength and thermal stability. These materials are particularly relevant in industries requiring high-performance coatings and composites. Additionally, the compound's ability to undergo polymerization under controlled conditions makes it a promising candidate for sustainable chemistry initiatives aimed at reducing waste and energy consumption.

The synthesis of 4,5-Diethyl-phthalic acid typically involves ethylation reactions on phthalic acid or its derivatives. Modern synthetic methodologies emphasize green chemistry principles, utilizing catalytic processes and solvent-free reactions to enhance efficiency and minimize environmental impact. Advances in catalytic systems have enabled the production of 4,5-Diethyl-phthalic acid with higher yields and purities, facilitating its use in sensitive applications such as pharmaceutical manufacturing.

Recent research has also highlighted the compound's potential in medicinal chemistry. By modifying the ethyl groups or introducing additional functional moieties, scientists have generated libraries of analogs with tailored biological activities. These efforts are part of broader initiatives to discover new therapeutic agents targeting emerging health challenges. The structural diversity offered by 4,5-Diethyl-phthalic acid makes it an attractive scaffold for drug discovery programs.

The industrial significance of 4,5-Diethyl-phthalic acid extends beyond pharmaceuticals and materials science. Its derivatives are employed in agrochemicals as intermediates for herbicides and fungicides. The compound's stability under various environmental conditions enhances its utility in these applications. Furthermore, ongoing studies explore its role in nanotechnology, where functionalized phthalic acid derivatives contribute to the development of novel nanomaterials with applications in electronics and biomedicine.

In conclusion,4,5-Diethyl-phthalic acid (CAS No. 137023-78-0) is a multifaceted compound with diverse applications across multiple industries. Its unique structural features enable its use as a precursor for high-performance materials and bioactive molecules. As research continues to uncover new methodologies for synthesis and application,4,5-Diethyl-phthalic acid is poised to remain a cornerstone in chemical innovation.